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Compound Name: AT-121

Cat. No.: B3026133

For Researchers, Scientists, and Drug Development Professionals

Introduction

AT-121 is a novel bifunctional analgesic compound that has demonstrated significant promise
in preclinical studies. It acts as an agonist at both the mu-opioid peptide (MOP) receptor and
the nociceptin/orphanin FQ peptide (NOP) receptor.[1][2] This dual mechanism of action is
thought to contribute to its potent analgesic effects without the typical side effects associated
with traditional opioids, such as respiratory depression, abuse potential, and physical
dependence.[1][3] Radioligand binding assays are a fundamental technique used to
characterize the interaction of novel compounds like AT-121 with their target receptors.[4][5]
This document provides a detailed protocol for conducting a competitive radioligand binding
assay to determine the binding affinity of AT-121 for the human MOP and NOP receptors.

Data Presentation

The following table summarizes the binding affinity (Ki) and functional activity (EC50) of AT-121
at the human mu-opioid and nociceptin receptors. A lower Ki value is indicative of a higher
binding affinity.
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Functional Activity

Compound Receptor Binding Affinity (Ki)

(EC50) [**S]GTPYS
AT-121 Mu-Opioid (MOP) 16.49 nM[6] 19.6 nM[6]
AT-121 Nociceptin (NOP) 3.67 nM[7] 34.7 nM[6]

Signaling Pathway

AT-121 exerts its effects by co-activating the MOP and NOP receptors, both of which are G
protein-coupled receptors (GPCRs).[8] Activation of the MOP receptor is the primary
mechanism for the analgesic effects of traditional opioids.[1] The concurrent activation of the
NOP receptor by AT-121 is believed to counteract the adverse effects of MOP activation, such

as euphoria and respiratory depression.[1][2]
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AT-121 Signaling Pathway

Agonist Agonist

Mu-Opioid Receptor (MOP) Nociceptin Receptor (NOP)
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Adenylyl Cyclase
(Inhibition)

Adenylyl Cyclase
(Inhibition)

Reduced Opioid
Side Effects

Analgesia
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AT-121 Receptor Binding Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3026133?utm_src=pdf-custom-synthesis
https://www.mymatrixx.com/news/opioid-doesnt-cause-addiction-or-overdose-really-possible
https://synapse.patsnap.com/drug/56a73fff61874c6b8147a1ce3bd27fa9
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295194/
https://www.revvity.com/blog/radioligand-binding-assays-opiate-receptors-drug-discovery-mainstay
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Radioligand_Binding_Assay_for_Determining_12_Epinapelline_Opioid_Receptor_Affinity.pdf
https://www.targetmol.com/compound/at-121
https://www.medchemexpress.com/at-121.html
https://apac.eurofinsdiscovery.com/catalog/mu-mop-human-opioid-gpcr-binding-agonist-radioligand-leadhunter-assay-fr/118
https://www.benchchem.com/product/b3026133#at-121-receptor-binding-assay-protocol
https://www.benchchem.com/product/b3026133#at-121-receptor-binding-assay-protocol
https://www.benchchem.com/product/b3026133#at-121-receptor-binding-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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